2H-Pyran-2,2-dicarboxylic acid, 3,6-dihydro-4-methyl-, diethyl ester

• Molecular Formula: C12H18O5
• Molecular Weight: 242.27 g/mol
• IUPAC Name: diethyl 4-methyl-2,5-dihydropyran-6,6-dicarboxylate
• InChI: InChI=1S/C12H18O5/c1-4-15-10(13)12(11(14)16-5-2)8-9(3)6-7-17-12/h6H,4-5,7-8H2,1-3H3
• InChI Key: YYFHKUORQLVPCG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC(=CCO1)C)C(=O)OCC

Description

2H-Pyran-2,2-dicarboxylic acid, 3,6-dihydro-4-methyl-, diethyl ester is a useful research compound. Its molecular formula is C12H18O5 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 25.0 g of ethyl oxomalonate, 50 ml of isoprene, 80 mg of hydroquinone and 140 ml of acetonitrile were heated for 6 hours under nitrogen in a stainless steel bomb using an oil bath at 135° C. The reaction mixture was cooled overnight and the solvent evaporated. The resulting product was distilled at 120°-130° C. (0.7 mm Hg) to give 29.6 g of an oil, which was flash chromatographed on silica gel using 20% ethyl acetate in hexane as solvent. The resulting fractions 18-40 were evaporated and Kugelrohr distilled to give 26.45 g of the desired product as a mixture of regioisomers.

Synthesis routes and methods II

Procedure details

To 50 g (0.70 mol) isoprene was added 25 g (0.14 mol) diethylketomalonate and 0.78 g (2.4 mmol) zinc iodide. The reaction mixture was stirred at room temperature for 48 hours. The excess isoprene was removed under vacuum. Flash chromatography in 20:1 hexanes:ethyl acetate yielded 1.2 g of oil.